Cas no 1695267-02-7 (2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid
• CAS No: 1695267-02-7
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6378170
• PubChem ID: 165506144
• Update Time: 2025-08-04

2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-6,6-dimethylheptanoic acid
• EN300-1300271
• 1695267-02-7

• Inchi： 1S/C17H25NO4/c1-17(2,3)11-7-10-14(15(19)20)18-16(21)22-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ZZPXRQRXCMZGHY-UHFFFAOYSA-N
• SMILES： OC(C(CCCC(C)(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid (CAS No. 1695267-02-7) and Its Emerging Applications in Chemical Biology

2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid, identified by the CAS number 1695267-02-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of β-amino acids, which are widely recognized for their role in the synthesis of peptides, proteins, and other biologically active molecules. The presence of both a benzyloxy carbonyl group and a branched alkyl side chain contributes to its versatility, making it a valuable intermediate in pharmaceutical research and drug development.

The benzyloxy carbonyl moiety is particularly noteworthy as it serves as an effective protecting group for amino groups in peptide synthesis. This functionality prevents unwanted side reactions, ensuring high yields and purity in the final product. Additionally, the 6,6-dimethylheptanoic acid backbone provides steric hindrance, which can be advantageous in designing molecules with specific binding affinities or metabolic stability. Such structural features make this compound a promising candidate for use in the synthesis of complex biomolecules and therapeutic agents.

In recent years, there has been growing interest in the development of novel β-amino acid derivatives for their potential applications in medicinal chemistry. These compounds have been explored as building blocks for peptidomimetics, which mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The structural motif of 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid aligns well with this trend, as it combines the benefits of a protected amino group with a sterically demanding side chain that can enhance molecular recognition.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, including inflammation, infection, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers can develop novel therapeutic strategies to modulate these pathways. The benzyloxy carbonyl group in 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid facilitates its incorporation into peptidomimetic scaffolds designed to target these enzymes. For instance, derivatives of this compound have been investigated as inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodeling.

Furthermore, the 6,6-dimethylheptanoic acid moiety contributes to the solubility and bioavailability of the resulting compounds. This is particularly important for oral and injectable formulations, where poor solubility can limit therapeutic efficacy. The branched alkyl chain enhances hydrophobic interactions while maintaining overall solubility, making this compound an attractive candidate for drug development.

Recent advancements in computational chemistry have also highlighted the potential of 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid as a scaffold for structure-based drug design. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that are compatible with binding pockets of target proteins. This flexibility allows for fine-tuning of pharmacophoric elements to optimize binding affinity and selectivity. Such insights have guided the design of novel analogs with enhanced potency and reduced off-target effects.

The compound's utility extends beyond protease inhibition; it has also been explored as a precursor for synthesizing non-proteinogenic amino acids. These non-proteinogenic amino acids are increasingly recognized for their role in post-translational modifications and signaling pathways. By incorporating derivatives of 2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid into these pathways, researchers can gain deeper insights into cellular processes and develop targeted therapies.

In conclusion,2-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid (CAS No. 1695267-02-7) represents a versatile intermediate with significant potential in chemical biology and drug development. Its unique structural features make it an ideal candidate for synthesizing peptidomimetics and protease inhibitors. The growing body of research on β-amino acid derivatives underscores their importance in modern medicinal chemistry, and compounds like this one are likely to play a crucial role in future therapeutic strategies.